Cas no 1807200-27-6 (Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate
• CAS No: 1807200-27-6
• MF: C₁₀H₆F₂INO₂
• MW: 337.061421871185
• CID: 4953115
• Update Time: 2025-10-21

Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate

• Inchi： 1S/C10H6F2INO2/c1-16-10(15)5-2-6(4-14)8(13)7(3-5)9(11)12/h2-3,9H,1H3
• InChI Key： KGMPQTYMLBEWCL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate

Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate: A Comprehensive Overview

Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate, with the CAS number 1807200-27-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and a difluoromethyl group, all of which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug development, electronic materials, and advanced organic synthesis techniques.

The benzoate ester group in Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate plays a crucial role in its reactivity and stability. This group is known for its ability to participate in various nucleophilic substitutions and condensation reactions, making it a valuable building block in organic synthesis. The presence of the cyano group further enhances the compound's electronic properties, making it suitable for applications in the development of conductive polymers and high-performance materials.

One of the most recent advancements involving this compound is its use as an intermediate in the synthesis of bioactive molecules. Researchers have successfully employed Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate to construct complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, studies published in leading chemistry journals have demonstrated its utility in the construction of novel anticancer drugs with improved bioavailability and efficacy.

In addition to its role in drug discovery, Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate has also been explored for its potential in materials science. The compound's unique combination of electron-withdrawing groups (such as the cyano and difluoromethyl groups) makes it an ideal candidate for use in the development of advanced electronic materials, including organic semiconductors and light-emitting diodes (LEDs). Recent experiments have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

The synthesis of Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification using methyl alcohol under controlled conditions to yield the desired product. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for downstream applications.

From an environmental standpoint, Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate has been shown to exhibit low toxicity levels under standard testing conditions. However, like many organic compounds, it requires proper handling and storage to minimize exposure risks. Researchers recommend using appropriate personal protective equipment (PPE) when working with this compound to ensure safety.

In conclusion, Methyl 3-cyano-5-difluoromethyl-4-iodobenzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic chemistry and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in advancing technological innovations and therapeutic developments.